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Compound of Interest

Compound Name: TMX-4113

Cat. No.: B15542877 Get Quote

Despite a comprehensive search of scientific literature and public databases, there is currently

no available information on a molecule designated "TMX-4113" in the context of targeted

protein degradation.

This absence of public data means that a technical guide detailing its role, quantitative data,

experimental protocols, and signaling pathways cannot be constructed at this time. The

requested information does not appear to exist in the public domain.

It is possible that "TMX-4113" is an internal research compound that has not yet been publicly

disclosed, a very recent discovery that has not been published, or a potential misidentification.

While information on the specific molecule "TMX-4113" is not available, the broader field of

targeted protein degradation is a rapidly advancing area of research. This field focuses on the

use of small molecules to hijack the cell's natural protein disposal systems to eliminate

disease-causing proteins. Key technologies in this area include:

Proteolysis-Targeting Chimeras (PROTACs): These are heterobifunctional molecules that

bring a target protein and an E3 ubiquitin ligase into close proximity, leading to the

ubiquitination and subsequent degradation of the target protein by the proteasome.[1][2][3]

Molecular Glues: These are small molecules that induce a novel interaction between a target

protein and an E3 ligase, also resulting in the degradation of the target protein.[1]
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Research in targeted protein degradation holds significant promise for addressing diseases

that have been difficult to treat with traditional inhibitors, including various forms of cancer and

neurodegenerative disorders.[1][4] The development of new degrader molecules is a highly

active area of investigation within the pharmaceutical and biotechnology industries.

We recommend monitoring scientific publications and clinical trial registries for any future

disclosures related to "TMX-4113." Should information on this molecule become publicly

available, a detailed technical guide could be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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